6-Bromo-2,3-difluorophenol
Overview
Description
6-Bromo-2,3-difluorophenol (6-Br-2,3-DFP) is a halogen-substituted phenol compound that has been widely used in scientific research due to its unique properties. It is a versatile molecule that can be used as a reagent in organic synthesis, as a fluorescent dye, and as a catalyst in various biochemical reactions. 6-Br-2,3-DFP has been extensively studied for its potential applications in drug discovery, biochemistry, and physiological research.
Scientific Research Applications
Synthesis of Liquid Crystals
- Application in Liquid Crystal Synthesis : 6-Bromo-2,3-difluorophenol has been utilized in the synthesis of liquid crystals. Research on 2,3-difluoro tolane allyloxy-based liquid crystals, which involved 4-bromo-2,3-difluorophenol as the starting material, demonstrated the potential of these compounds for applications in fast response displays and liquid crystal photonic devices due to their large negative dielectric anisotropy and high birefringence (Li, An, Chen, & Chen, 2015).
Organic Synthesis and Spectroscopic Analysis
- Role in Organic Synthesis : This compound has been used in organic synthesis, particularly in the preparation of various liquid crystals and other organic compounds. Its properties, like those of its analogs, have been analyzed using techniques like infrared spectroscopy (IR), mass spectroscopy (MS), and nuclear magnetic resonance (NMR) (Chen, An, Li, Chen, & Chen, 2016).
Research on Photolabile Protecting Groups
- Photolabile Protecting Groups for Aldehydes and Ketones : this compound has been studied in the context of photoremovable protecting groups. The compound Bhc-diol, which includes 6-Bromo-4-(1,2-dihydroxyethyl)-7-hydroxycoumarin, has been demonstrated to be effective under simulated physiological conditions as a photoremovable protecting group for aldehydes and ketones (Lu, Fedoryak, Moister, & Dore, 2003).
Analysis in Chemical Physics
- Study in Chemical Physics : this compound and its derivatives have been subjects of interest in the field of chemical physics, particularly in studying their molecular structure, NMR, and vibrational spectral analysis. These studies provide insights into the properties of such compounds and their potential applications in various scientific fields (Subramanian, Anbarasan, & Manimegalai, 2009).
Safety and Hazards
properties
IUPAC Name |
6-bromo-2,3-difluorophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrF2O/c7-3-1-2-4(8)5(9)6(3)10/h1-2,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGUIGADGRYKQTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)F)O)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrF2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70589933 | |
Record name | 6-Bromo-2,3-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70589933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
186590-23-8 | |
Record name | 6-Bromo-2,3-difluorophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70589933 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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